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Compound of Interest

Compound Name: UB-165 (fumarate)

Cat. No.: B15143738 Get Quote

Essential Safety and Handling Guide for UB-165
(Fumarate)
This document provides crucial safety and logistical information for handling UB-165
(fumarate) in a laboratory setting. The information is intended for researchers, scientists, and

drug development professionals. Please note that a specific Safety Data Sheet (SDS) for UB-
165 (fumarate) was not located; therefore, this guidance is based on general laboratory safety

protocols and information available for fumarate salts and similar research compounds. All

products are intended for lab use only.[1]

Chemical and Physical Properties
UB-165 (fumarate) is described as a potent nicotinic receptor agonist and an inhibitor of tumor

proliferation.[1][2] It is intended for research purposes only.[1][3]
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Property Value Source

Molecular Formula C₁₇H₁₉ClN₂O₄ [1]

Molecular Weight 350.8 g/mol [1]

Purity >98% [3]

Solubility
Soluble to 100 mM in water

with gentle warming.
[3]

Storage

Store in a sealed, cool, and dry

condition. Stock solutions can

be stored below -20°C for

several months.

[3][4]

Personal Protective Equipment (PPE)
A thorough hazard assessment should be conducted to determine the specific PPE required for

handling UB-165 (fumarate).[5][6] The following table outlines the minimum recommended

PPE.
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PPE Category Item Specifications and Use

Hand Protection Disposable nitrile gloves

Minimum requirement for

incidental contact.[5] For tasks

with a higher risk of exposure,

consider double-gloving or

using thicker, chemical-

resistant gloves.[7]

Eye and Face Protection
Safety glasses with side

shields

Minimum requirement for

working with or around the

compound.[5] If there is a

splash hazard, safety goggles

and a face shield are

necessary.[5]

Body Protection Laboratory coat

Protects skin and clothing from

potential splashes and spills.

[7]

General Attire
Long pants and closed-toe

shoes

Required to minimize skin

exposure.[5][8]

Operational Plan: Handling and Preparation of
Solutions
Workflow for Safe Handling of UB-165 (Fumarate)
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Caption: Workflow for handling UB-165 (fumarate) from preparation to cleanup.
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Experimental Protocol: Preparation of a Stock Solution

Preparation:

Ensure all necessary PPE is worn correctly.[5][7][9]

Prepare the work area by ensuring it is clean and free of clutter. If the compound is a

powder, it is advisable to work in a chemical fume hood to prevent inhalation of airborne

particles.[6]

Weighing:

Carefully weigh the desired amount of UB-165 (fumarate) using a calibrated analytical

balance.

Dissolution:

Add the appropriate solvent (e.g., water) to the solid compound.[3]

To aid dissolution, gentle warming (e.g., at 37°C) and sonication in an ultrasonic bath may

be used.[3]

Storage:

Once fully dissolved, the stock solution should be stored in a clearly labeled, sealed

container.

For long-term storage, keep the solution at or below -20°C.[3][4] It is recommended to

aliquot the solution to avoid repeated freeze-thaw cycles.[4]

Disposal Plan
All waste materials contaminated with UB-165 (fumarate) must be considered hazardous

waste and disposed of according to institutional and local regulations.[10][11]

Waste Disposal Decision Tree

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://www.ehs.washington.edu/about/latest-news/personal-protective-equipment-ppe-laboratories
https://campusoperations.temple.edu/ehrs/chemical-safety/chemical-safety-programs/general-guidance-ppe-hazard-assessments-lab
https://www.benchchem.com/product/b15143738?utm_src=pdf-body
https://www.biocrick.com/download/document/BCC5746/datasheet.pdf
https://www.biocrick.com/download/document/BCC5746/datasheet.pdf
https://www.biocrick.com/download/document/BCC5746/datasheet.pdf
https://www.glpbio.com/ub-165-fumarate.html
https://www.glpbio.com/ub-165-fumarate.html
https://www.benchchem.com/product/b15143738?utm_src=pdf-body
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15143738?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Identify Waste Type

Solid Waste

Solid

Liquid Waste

Liquid

Sharps

Sharps

Segregate Waste

Label Container

Store in SAA

Request Pickup

Click to download full resolution via product page

Caption: Decision tree for the proper disposal of UB-165 (fumarate) waste.

Disposal Protocol

Segregation:

Do not mix hazardous waste with non-hazardous waste.[12][13]
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Keep solid and liquid waste streams separate.

Containment:

Solid Waste: Collect contaminated items such as gloves, weigh boats, and paper towels in

a designated, labeled hazardous waste container.

Liquid Waste: Collect excess solutions in a compatible, leak-proof container with a secure

screw-top cap.[10] The container should be clearly labeled as hazardous waste and

include the chemical name.

Sharps: Any contaminated sharps (e.g., needles, pipette tips) must be disposed of in a

designated sharps container.[13]

Storage:

Store all hazardous waste containers in a designated Satellite Accumulation Area (SAA)

within the laboratory.[10]

Ensure containers are properly sealed and stored in secondary containment to prevent

spills.

Disposal:

Arrange for the collection of hazardous waste through your institution's Environmental

Health and Safety (EHS) department.[11] Do not dispose of UB-165 (fumarate) or its

solutions down the drain.[11][14]

Empty containers that held UB-165 (fumarate) should be managed as hazardous waste

unless triple-rinsed with a suitable solvent, with the rinsate collected as hazardous waste.

[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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